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Compound of Interest

Compound Name: ZL-28-6

Cat. No.: B15136360 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the CARM1 Inhibitor ZL-28-6.

The proper disposal of laboratory chemicals is paramount to ensuring a safe working

environment and maintaining regulatory compliance. This document provides a detailed, step-

by-step guide for the disposal of ZL-28-6, a potent type I PRMT inhibitor that selectively targets

CARM1.[1][2][3] Given that a specific Safety Data Sheet (SDS) for ZL-28-6 is not readily

available, as is common for many novel research compounds, it is crucial to handle and

dispose of this substance with the assumption that it is hazardous.[4]

Key Compound Information
A summary of the available quantitative data for ZL-28-6 is presented below.

Property Value Source

Target

CARM1 (Coactivator-

associated arginine

methyltransferase 1)

[1][2][3]

Activity IC₅₀: 18 nM (in vitro) [1][2][3]

CAS Number 2739807-18-0
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Experimental Protocols Referenced
The disposal procedures outlined below are based on established best practices for the

handling of novel or uncharacterized small molecule inhibitors in a laboratory setting.[4] These

protocols are designed to minimize risk to personnel and the environment.

Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling ZL-28-6, ensure you are wearing

appropriate PPE. This includes, but is not limited to:

Safety goggles or a face shield.

A laboratory coat.

Chemically resistant gloves (e.g., nitrile).

2. Waste Characterization and Segregation: Due to the absence of a specific SDS, ZL-28-6
must be treated as hazardous waste.[4]

Do not dispose of ZL-28-6 down the drain or in regular trash.[4]

Segregate ZL-28-6 waste from other chemical waste streams to prevent potentially

dangerous reactions.[4]

3. Preparing for Disposal:

Solid Waste:

Place any disposable materials contaminated with ZL-28-6 (e.g., weighing paper, pipette

tips, gloves) into a designated hazardous solid chemical waste container.[4]

Liquid Waste:

Solutions containing ZL-28-6 should be collected in a designated hazardous liquid

chemical waste container.

Ensure the container is compatible with the solvent used to dissolve ZL-28-6.
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Unused Product:

The original container with any remaining ZL-28-6 should be disposed of as hazardous

waste. Do not attempt to empty and reuse the container.

4. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the full chemical name "ZL-28-6,"

and any known hazard information.

Store the waste container in a designated and secure Satellite Accumulation Area (SAA)

within the laboratory.[4]

The SAA should have secondary containment to mitigate any potential leaks.[4]

Keep the waste container tightly closed except when adding waste.[4]

5. Arranging for Disposal:

Follow your institution's specific procedures for requesting a chemical waste pickup from the

Environmental Health and Safety (EHS) department.[4]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ZL-28-6.
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Start: Need to dispose of ZL-28-6

Is a specific Safety Data Sheet (SDS)
available for ZL-28-6?

Treat as a Potentially Hazardous Chemical
of Unknown Toxicity

No

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes (Follow SDS guidelines)

Segregate Waste

Contaminated Solids:
Place in designated hazardous

solid waste container.

Solutions & Unused Product:
Place in designated hazardous

liquid waste container.

Label and Store Waste Container
in a Secure Satellite Accumulation Area (SAA)

with Secondary Containment.

Arrange for Chemical Waste Pickup
with your Institution's EHS Department.

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for ZL-28-6.
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Disclaimer: This information is provided as a general guide. Always consult your institution's

specific Environmental Health and Safety (EHS) protocols and the available Safety Data Sheet

(if any) before handling and disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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